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Compound of Interest

Compound Name: nigrasin |

Cat. No.: B15115651

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nigrosin, a class of black, phenazine-based dyes, is a vital tool in microscopy, particularly for
negative staining techniques. Its ability to provide a dark background allows for the clear
visualization of unstained microorganisms and cellular structures. This technical guide provides
an in-depth overview of the synthesis of nigrosin, focusing on the production of the water-
soluble form (Nigrosin WS, C.I. 50420, Acid Black 2) used in biological staining. The synthesis
involves a two-step process: the formation of a spirit-soluble nigrosin (Solvent Black 5, C.1.
50415) followed by sulfonation to yield the water-soluble product. A more direct, one-pot
synthesis approach is also discussed.

Data Presentation

The synthesis of nigrosin is a complex process resulting in a mixture of compounds.
Quantitative data in the literature is sparse and often proprietary. The following table
summarizes the key reaction conditions found in publicly available documents.
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Water-Soluble
Nigrosin (Acid

Direct Water-

Parameter Nigrosin (Solvent . Soluble Nigrosin
. Black 2) Synthesis .
Black 5) Synthesis . . Synthesis
(via Sulfonation)
Aniline, Nitrobenzene,  Spirit-Soluble - )
. . _ _ Aniline, Nitrobenzene,

Aniline Hydrochloride, Nigrosin, .

Reactants Iron(lll) chloride,

Iron or Copper

catalyst

Concentrated Sulfuric
Acid

Sulfuric Acid

Not specified for

Reaction Temperature ~ 180-200°C[1][2] Not specified condensation;
Sulfonation follows.
) ) 3 hours (at 170°C, as N N

Reaction Time Not specified Not specified

per a related patent)

) o Condensation

Condensation/Oxidati _ _

Key Process Sulfonation followed by direct

ve Cyclization

Sulfonation[3]

Purification

Pickling, Washing,
Filtering, Drying

Separation in cold
water, Solid-liquid
separation, Washing,
Dehydration,

Neutralization

Separation in cold
water, Solid-liquid
separation, Washing,
Dehydration,

Neutralization[3]

Final Product Form

Insoluble in water,
soluble in ethanol[1][4]

Water-soluble powder

or crystals

Granular water-
soluble aniline
black[3]

Experimental Protocols

The following protocols are based on information from patents and technical data sheets. They

provide a general framework for the synthesis of nigrosin. Researchers should adapt these

methods based on laboratory conditions and safety protocols.

Protocol 1: Two-Step Synthesis of Water-Soluble
Nigrosin (Acid Black 2)
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Step 1: Synthesis of Spirit-Soluble Nigrosin (Solvent Black 5)

o Reaction Setup: In a reaction vessel equipped with a stirrer, condenser, and thermometer,
combine aniline, aniline hydrochloride, and a catalytic amount of iron or copper filings.

e Heating: Heat the mixture to approximately 180°C.

» Addition of Nitrobenzene: Slowly add nitrobenzene to the heated mixture while maintaining
the temperature between 180-200°C. The reaction is exothermic and requires careful
monitoring.

e Reaction: Maintain the reaction mixture at 180-200°C for several hours with continuous
stirring. The exact duration will influence the final shade of the dye.

 Isolation and Purification: After the reaction is complete, the crude product is isolated. This
typically involves "pickling” (acid treatment), followed by washing with water to remove
impurities, filtration, and drying of the resulting solid.

Step 2: Sulfonation to Water-Soluble Nigrosin (Acid Black 2)

» Sulfonation: Carefully add the dried spirit-soluble nigrosin powder to concentrated sulfuric

acid with stirring. The reaction is highly exothermic and should be performed in an ice bath to

control the temperature.
o Reaction: Allow the mixture to react until a sample is completely soluble in water.

» Precipitation: Pour the reaction mixture into a large volume of cold water to precipitate the
sulfonated product.

« |solation and Neutralization: Isolate the precipitate by filtration and wash it thoroughly with
water to remove excess acid. The washed product is then neutralized with a base, such as
sodium hydroxide or sodium carbonate, to form the sodium salt.

» Drying: Dry the neutralized product to obtain water-soluble nigrosin powder.

Protocol 2: Direct Synthesis of Water-Soluble Nigrosin
(Acid Black 2)[3]
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Condensation: In a suitable reactor, perform a condensation reaction of aniline and
nitrobenzene using iron(lll) chloride as a catalyst.

Cooling and Crushing: Allow the condensed mixture to cool to room temperature. The
solidified mass is then crushed into a powder.

Direct Sulfonation: Add the crushed, crude nigrosin directly to concentrated sulfuric acid to
initiate the sulfonation reaction.

Precipitation and Washing: After sulfonation is complete, place the mixture in cold water to
precipitate the water-soluble nigrosin. Separate the solid product from the liquid and wash it
thoroughly.

Dehydration and Neutralization: Dehydrate the washed product and then neutralize it with
sodium hydroxide or sodium carbonate.

Drying: Dry the neutralized product to obtain granular water-soluble nigrosin.

Protocol 3: Preparation of 10% (w/v) Nigrosin Staining
Solution

This protocol describes the preparation of a ready-to-use staining solution from commercially

available water-soluble nigrosin powder.

Dissolution: Dissolve 10 g of water-soluble nigrosin powder in 100 ml of distilled water.
Heating and Boiling: Heat the solution and allow it to boil for 10 minutes.

Preservation (Optional): After cooling, 0.5 ml of 37% formaldehyde can be added as a
preservative.

Filtration: Mix the solution well and filter it before use to remove any undissolved patrticles.

Mandatory Visualizations
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Caption: General reaction pathway for the two-step synthesis of water-soluble nigrosin.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b15115651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15115651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Combine Aniline, Nitrobenzene,
& Catalyst

'

Heat to 180-200°C
(Condensation Reaction)

Dirgect Method

Cool and Crush
(Direct Method Only)

'

Sulfonate with
Concentrated H2SOa4

'

Precipitate in
Cold Water

'

Filter and Wash

'

Neutralize with Base

'

Two-Step Method

Dry the Final Product

End: Water-Soluble Nigrosin

Click to download full resolution via product page

Caption: Workflow diagram illustrating the key stages in nigrosin synthesis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15115651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15115651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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